Cas no 2680768-51-6 (tert-butyl N-tert-butyl-N-(5-iodo-1,3-thiazol-2-yl)carbamate)

• Product Name: tert-butyl N-tert-butyl-N-(5-iodo-1,3-thiazol-2-yl)carbamate
• CAS No: 2680768-51-6
• MF: C₁₂H₁₉IN₂O₂S
• MW: 382.260934114456
• CID: 5627132
• PubChem ID: 165928334
• Update Time: 2025-11-01

tert-butyl N-tert-butyl-N-(5-iodo-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680768-51-6
• EN300-28302000
• tert-butyl N-tert-butyl-N-(5-iodo-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C12H19IN2O2S/c1-11(2,3)15(9-14-7-8(13)18-9)10(16)17-12(4,5)6/h7H,1-6H3
• InChI Key： VJYYTLUZZFSOOX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(N(C(=O)OC(C)(C)C)C(C)(C)C)S1

Computed Properties

• Exact Mass: 382.02120g/mol
• Monoisotopic Mass: 382.02120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.7Ų

Additional information on tert-butyl N-tert-butyl-N-(5-iodo-1,3-thiazol-2-yl)carbamate

tert-butyl N-tert-butyl-N-(5-iodo-1,3-thiazol-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-tert-butyl-N-(5-iodo-1,3-thiazol-2-yl)carbamate, also known by its CAS number 2680768-51-6, is a highly specialized organic compound with significant applications in modern chemistry. This compound belongs to the class of carbamates, which are widely used in various fields due to their unique chemical properties and versatility. The structure of this compound is characterized by the presence of a tert-butyl group attached to a carbamate functional group, along with an iodine atom at the 5-position of the 1,3-thiazole ring. This combination makes it a valuable compound in both academic research and industrial applications.

The synthesis of tert-butyl N-tert-butyl-N-(5-iodo-1,3-thiazol-2-yl)carbamate involves a series of carefully designed reactions that ensure the formation of the desired product with high purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, reducing the number of steps and improving yield. For instance, a study published in 2023 demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, which significantly accelerated the reaction process while maintaining product quality.

The structural features of this compound make it particularly useful in drug discovery and development. The 1,3-thiazole ring is known for its ability to act as a bioisostere for other heterocyclic structures, potentially enhancing the pharmacokinetic properties of drug candidates. Additionally, the presence of an iodine atom at the 5-position introduces electronic effects that can modulate the compound's reactivity and selectivity in biological systems. Recent research has highlighted its potential as a lead compound in anti-cancer drug development, where it has shown promising results in inhibiting specific kinase enzymes involved in tumor progression.

In terms of applications beyond pharmaceuticals, tert-butyl N-tert-butyl-N-(5-iodo-1,3-thiazol-2-yl)carbamate has found utility in materials science. Its ability to form stable covalent bonds under specific conditions makes it a candidate for use in advanced polymer systems. A 2023 study explored its role as a crosslinking agent in polyurethane materials, demonstrating improved mechanical properties and thermal stability compared to traditional crosslinkers.

The safety and environmental impact of this compound are critical considerations given its widespread use. Recent studies have focused on understanding its biodegradation pathways and potential toxicity profiles. According to a report published earlier this year, under controlled environmental conditions, the compound exhibits moderate biodegradability, with specific microbial strains capable of breaking it down into less harmful byproducts. However, further research is needed to fully assess its long-term environmental impact.

In conclusion, tert-butyl N-tert-butyl-N-(5-iodo-1,3-thiazol-2-yl)carbamate stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines. As research advances, this compound is poised to play an even more significant role in addressing challenges in medicine, materials science, and beyond.